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Compound of Interest

Compound Name: GEM144

Cat. No.: B15143303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GEM144 is a potent, orally active dual inhibitor of DNA polymerase α (POLA1) and histone

deacetylase 11 (HDAC11).[1][2] Its mechanism of action involves the induction of p53

acetylation, activation of p21, leading to G1/S cell cycle arrest and apoptosis.[3][1][4] These

characteristics make GEM144 a compound of significant interest in cancer research,

particularly for solid and hematological cancers, as well as triple-negative breast cancer and

colorectal cancer.[4][5][6] Proper preparation and storage of GEM144 stock solutions are

critical for ensuring experimental reproducibility and preserving the compound's efficacy. These

application notes provide detailed protocols for the preparation and storage of GEM144 for

both in vitro and in vivo applications.

Data Presentation: GEM144 Properties and Stock
Solution Parameters
A summary of the key quantitative data for GEM144 is presented in the table below for easy

reference.
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Parameter Value Source

Molecular Weight 461.55 g/mol [3][1]

CAS Number 2487526-28-1 [3][1]

Appearance White to off-white solid [3]

Solubility in DMSO

≥ 5 mg/mL (10.83 mM); 200

mg/mL (433.32 mM) with

ultrasonic treatment

[3]

HDAC11 IC₅₀ 8.23 μM [1]

In Vitro Antiproliferative IC₅₀
0.26 - 2.2 μM in various cancer

cell lines
[3]

Storage of Solid Powder -20°C for up to 3 years [3][1][2]

Storage of Stock Solution in

DMSO

-80°C for up to 1 year; -20°C

for up to 1 month
[3][2]

Experimental Protocols
Protocol 1: Preparation of High-Concentration GEM144
Stock Solution for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of GEM144 in

DMSO, suitable for dilution into cell culture media for in vitro experiments.

Materials:

GEM144 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Ultrasonic water bath (optional, but recommended for high concentrations)

Procedure:

Equilibration: Allow the vial of GEM144 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of GEM144 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM or 20 mM). Note that hygroscopic DMSO can significantly impact

solubility; always use a fresh, high-quality solvent.[3]

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If complete dissolution is not achieved, sonicate the solution in an ultrasonic water bath for

5-10 minutes, or until the solution is clear. For very high concentrations (e.g., 200 mg/mL),

ultrasonic treatment is necessary.[3]

Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile cryovials.[3]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[3][2]

Protocol 2: Preparation of GEM144 Formulation for In
Vivo Use
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This protocol outlines the preparation of a GEM144 formulation suitable for oral administration

in animal models, based on a DMSO and corn oil vehicle.

Materials:

High-concentration GEM144 stock solution in DMSO (prepared as in Protocol 1, e.g., 50

mg/mL)

Sterile corn oil

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Preparation of Stock: Prepare a high-concentration stock solution of GEM144 in DMSO (e.g.,

50 mg/mL) following Protocol 1.

Dilution:

In a sterile tube, add the required volume of the GEM144 DMSO stock solution.

Add the appropriate volume of corn oil to achieve the final desired concentration for

dosing. For example, to prepare 1 mL of a 5 mg/mL working solution, add 100 µL of a 50

mg/mL DMSO stock solution to 900 µL of corn oil.[3]

Homogenization: Vortex the mixture thoroughly to ensure a uniform suspension.

Administration: It is recommended to prepare this formulation fresh on the day of use.[3] If

the formulation is a suspension, ensure it is well-mixed immediately before administration to

the animal.
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Caption: Mechanism of action of GEM144.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for GEM144 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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